Cas no 1955556-91-8 (N-(4-methoxypyrrolidin-3-yl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride)

• Product Name: N-(4-methoxypyrrolidin-3-yl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride
• CAS No: 1955556-91-8
• MF: C₁₀H₁₆ClN₃O₂S
• MW: 277.770939826965
• MDL: MFCD30180608
• CID: 5241425
• PubChem ID: 122360276
• Update Time: 2026-03-08

N-(4-methoxypyrrolidin-3-yl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxypyrrolidin-3-yl)-4-methyl-1,3-thiazole-5-carboxamide
• dihydrochloride
• N-(4-methoxypyrrolidin-3-yl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride

• MDL： MFCD30180608
• Inchi： 1S/C10H15N3O2S.ClH/c1-6-9(16-5-12-6)10(14)13-7-3-11-4-8(7)15-2;/h5,7-8,11H,3-4H2,1-2H3,(H,13,14);1H
• InChI Key： UUYXGGNCCBMMQV-UHFFFAOYSA-N
• SMILES： N(C1CNCC1OC)C(C1SC=NC=1C)=O.Cl

Additional information on N-(4-methoxypyrrolidin-3-yl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride

Introduction to N-(4-methoxypyrrolidin-3-yl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride (CAS No. 1955556-91-8)

N-(4-methoxypyrrolidin-3-yl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride, a compound with the CAS number 1955556-91-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a pyrrolidine moiety and a thiazole ring, which are well-documented for their role in modulating various biological pathways.

The N-(4-methoxypyrrolidin-3-yl) substituent is particularly noteworthy as it contributes to the compound's overall pharmacokinetic properties. Pyrrolidine derivatives are known for their ability to enhance drug solubility and bioavailability, making them valuable in the development of oral formulations. This feature is especially crucial in modern drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy. The presence of the 4-methyl group further fine-tunes the electronic properties of the molecule, influencing its interactions with biological targets.

The core structure of N-(4-methoxypyrrolidin-3-yl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride revolves around the 1,3-thiazole ring, a scaffold that has been extensively studied for its pharmacological properties. Thiazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms within the thiazole ring contributes to its stability and reactivity, making it an ideal platform for further chemical modifications. The carboxamide functional group at the 5-position adds another layer of complexity, enabling hydrogen bonding interactions that can enhance binding affinity to biological targets.

The dihydrochloride salt form of this compound is particularly noteworthy as it enhances solubility and stability, which are critical factors in pharmaceutical formulations. The chloride counterions not only improve solubility but also contribute to the compound's overall bioavailability. This salt form is often preferred in drug development due to its favorable physical properties and ease of formulation into various dosage forms.

In recent years, there has been growing interest in exploring the therapeutic potential of heterocyclic compounds like N-(4-methoxypyrrolidin-3-yl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride. Preclinical studies have demonstrated promising results in several disease models, highlighting its potential as a lead compound for further development. For instance, research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression. Additionally, its ability to modulate inflammatory pathways suggests potential applications in treating chronic inflammatory diseases.

The synthesis of N-(4-methoxypyrrolidin-3-yl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the thiazole ring followed by functionalization with the pyrrolidine moiety and subsequent carboxylation at the 5-position. The final step involves converting the free base into its dihydrochloride salt form. Advanced synthetic techniques and methodologies are employed to ensure high yield and purity, which are essential for pharmaceutical applications.

The pharmacological profile of this compound is further enhanced by its ability to cross cell membranes due to its lipophilic nature. This property is crucial for achieving effective concentrations at target sites within the body. Additionally, preliminary studies suggest that N-(4-methoxypyrrolidin-3-yl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride may exhibit low toxicity profiles, making it a promising candidate for further clinical investigation.

Ongoing research is focused on elucidating the mechanisms of action underlying the observed biological activities of this compound. By understanding how it interacts with specific biological targets at the molecular level, researchers can identify potential therapeutic applications and optimize its pharmacological properties. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine the binding modes of this compound with its target proteins.

The development of novel pharmaceutical agents requires a comprehensive understanding of their chemical properties and biological effects. N-(4-methoxypyrrolidin-3-yl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride exemplifies how structural modifications can lead to compounds with unique pharmacological profiles. Its combination of solubility-enhancing functional groups and biologically active heterocyclic scaffolds makes it a compelling candidate for further research and development.

In conclusion, N-(4-methoxypyrrolidin-3-yl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride (CAS No. 1955556-91-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further clinical investigation. As research continues to uncover new therapeutic applications for this compound, it holds great potential for improving patient outcomes in various diseases.